![molecular formula C14H12Cl3N3O2 B4751077 N-(4,6-dimethyl-2-pyrimidinyl)-2-(2,4,5-trichlorophenoxy)acetamide](/img/structure/B4751077.png)
N-(4,6-dimethyl-2-pyrimidinyl)-2-(2,4,5-trichlorophenoxy)acetamide
Overview
Description
N-(4,6-dimethyl-2-pyrimidinyl)-2-(2,4,5-trichlorophenoxy)acetamide, commonly known as DPX-E4022, is a chemical compound that has been extensively studied for its potential use as a herbicide. This compound belongs to the family of acetanilide herbicides and is known for its broad-spectrum weed control properties. The development of DPX-E4022 has been a significant breakthrough in the field of weed control, and its unique properties have led to its extensive use in scientific research.
Mechanism of Action
DPX-E4022 works by inhibiting the synthesis of plant cell membranes, leading to the death of weeds. The compound targets the enzyme acetolactate synthase, which is essential for the production of branched-chain amino acids in plants. By inhibiting this enzyme, DPX-E4022 disrupts the normal growth and development of plants, leading to their eventual death.
Biochemical and Physiological Effects:
DPX-E4022 has been shown to have a significant impact on the biochemical and physiological processes of plants. The compound inhibits the synthesis of branched-chain amino acids, which are essential for plant growth and development. This disruption leads to the accumulation of toxic compounds in plants, which ultimately results in their death. DPX-E4022 also affects the photosynthetic processes of plants, leading to a decrease in their ability to produce energy.
Advantages and Limitations for Lab Experiments
The use of DPX-E4022 in lab experiments has several advantages. The compound is highly effective against a wide range of weed species, making it an ideal candidate for herbicide development. DPX-E4022 is also relatively easy to synthesize, making it readily available for use in scientific research. However, the use of DPX-E4022 in lab experiments also has some limitations. The compound is highly toxic and can pose a significant risk to researchers if not handled properly. Additionally, the use of DPX-E4022 in lab experiments can be expensive, as the compound is not readily available in large quantities.
Future Directions
There are several future directions for the use of DPX-E4022 in scientific research. One potential application is in the development of new herbicide formulations that are more effective and environmentally friendly. Another potential direction is in the study of the biochemical and physiological effects of DPX-E4022 on plants. This research could lead to a better understanding of the mechanisms of action of herbicides and the development of more targeted weed control strategies. Additionally, the use of DPX-E4022 in combination with other herbicides could lead to the development of more effective weed control strategies.
Scientific Research Applications
DPX-E4022 has been extensively used in scientific research for its potential applications in weed control. The compound has been shown to be effective against a wide range of weed species, making it an ideal candidate for herbicide development. The use of DPX-E4022 in scientific research has led to the development of new herbicide formulations that are more effective and environmentally friendly.
properties
IUPAC Name |
N-(4,6-dimethylpyrimidin-2-yl)-2-(2,4,5-trichlorophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl3N3O2/c1-7-3-8(2)19-14(18-7)20-13(21)6-22-12-5-10(16)9(15)4-11(12)17/h3-5H,6H2,1-2H3,(H,18,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCWNTGRGMWTFPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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